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Compound of Interest

Compound Name: UK-59811 hydrochloride

Cat. No.: B10788784

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of UK-59811 hydrochloride, a
potent blocker of the engineered bacterial voltage-gated calcium channel, CaVAb. The
information presented here is intended to guide researchers in designing and executing
experiments to characterize the activity of this and other potential channel-blocking
compounds.

Introduction

UK-59811 hydrochloride is a dihydropyridine derivative that has been identified as a blocker
of CaVAD, a site-directed mutant of the bacterial voltage-gated sodium channel NaVAb, which
has been engineered to exhibit voltage-dependent calcium channel function. It serves as a
valuable tool for studying the structure and function of voltage-gated calcium channels.

Physicochemical Properties
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Property Value

3-Ethyl 5-methyl 4-(2-bromophenyl)-2-((2-
Chemical Name (dimethylamino)ethoxy)methyl)-6-methyl-1,4-
dihydropyridine-3,5-dicarboxylate hydrochloride

Molecular Formula C22H29BrN20s-HCI

Molecular Weight 517.84 g/mol

Appearance Crystalline solid

Purity >98% (as determined by HPLC)

Storage Store at +4°C for short-term and -20°C for long-

term.

Quantitative Data

The inhibitory activity of UK-59811 hydrochloride on CaVAb has been quantified using
electrophysiological methods.

Parameter Value Channel Type Method Reference
Electrophysiolog

ICso 194 nM CaVAb [1]
y

Experimental Protocols
Electrophysiological Characterization of CaVAb Block
by UK-59811 Hydrochloride

This protocol describes the use of planar bilayer lipid membrane (BLM) electrophysiology to
measure the blocking effect of UK-59811 hydrochloride on purified CaVAb channels.

Materials:

o Purified CaVAb protein
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o DPhPC (1,2-diphytanoyl-sn-glycero-3-phosphocholine)

e n-decane

o Symmetric buffer solution: 150 mM NaCl, 10 mM HEPES, pH 7.0

e Recording solution: 150 mM NacCl, 50 mM CaClz, 10 mM HEPES, pH 7.0
e UK-59811 hydrochloride stock solution (e.g., 10 mM in DMSO)

o Planar bilayer lipid membrane setup with Ag/AgCl electrodes

e Low-noise patch-clamp amplifier

o Data acquisition and analysis software

Procedure:

e BLM Formation: Paint a solution of DPhPC in n-decane across a small aperture in a partition
separating two chambers filled with the symmetric buffer solution to form a BLM.

« Channel Reconstitution: Add a small aliquot of purified CaVAb protein to one of the
chambers (the cis chamber). Channels will spontaneously insert into the membrane.

» Baseline Recording: Apply a transmembrane potential (e.g., -100 mV) and record single-
channel currents in the symmetric buffer.

o Buffer Exchange: Replace the symmetric buffer in both chambers with the recording solution
containing 50 mM CacCl-.

o Compound Application: Add UK-59811 hydrochloride to the cis chamber to achieve the
desired final concentration.

» Data Acquisition: Record single-channel currents in the presence of the compound. The
channel block will be observed as a reduction in the open probability of the channel.

» Data Analysis: Analyze the single-channel recordings to determine the open and blocked
times. Calculate the fractional block at different concentrations of UK-59811 hydrochloride
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and fit the data to a Hill equation to determine the ICso.

Experimental Workflow:

Preparation
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Caption: Workflow for electrophysiological characterization of channel block.

Signaling Pathway

UK-59811 hydrochloride directly blocks the pore of the voltage-gated calcium channel
CaVADb. This prevents the influx of calcium ions through the channel, which is a critical step in
many signaling pathways.

Cell Membrane
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Click to download full resolution via product page

Caption: Mechanism of action of UK-59811 hydrochloride.

Disclaimer

The information provided in these application notes is for research purposes only. The
protocols described are intended as a guide and may require optimization for specific
experimental conditions. Always follow appropriate laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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